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Get Quote

Rucaparib Phosphate Solubility Data

The table below summarizes the available quantitative solubility data for Rucaparib Phosphate in various

solvents, gathered from experimental measurements.

Solvent
Solubility
(mg/mL)

Solubility
(mM)

Experimental Conditions / Notes

DMSO 78 mg/mL [1] 185.11 mM [1] -

93 mg/mL [2] 220.71 mM [2] -

≥21.08 mg/mL [3] ≥50.00 mM [3] Stated as "insoluble or slightly soluble" in other

sources [1]

Water 2 mg/mL [2] 4.74 mM [2] -

< 1 mg/mL [1] < 2.37 mM [1] Stated as insoluble or slightly soluble

Ethanol < 1 mg/mL [1] < 2.37 mM [1] Stated as insoluble or slightly soluble

Insoluble [2] [3] - -
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Notes on Solubility Data

Variability in DMSO Solubility: The reported solubility in DMSO varies between sources. It is
recommended to use the lower end of the range (e.g., 65-78 mg/mL) as a conservative starting point

for preparing stock solutions [1] [4].
General Solubility: Rucaparib phosphate is generally characterized as having low or poor aqueous

solubility [1] [2] [3].

Experimental Protocols

Preparation of Stock Solutions in DMSO

Principle: Prepare a high-concentration stock solution in DMSO for subsequent dilution in aqueous buffers

or cell culture media.

Materials:

Rucaparib phosphate (e.g., CAS 459868-92-9) [5] [2]
Anhydrous DMSO

Microbalance, sonicator, vortex mixer

Procedure:

Calculate the mass of Rucaparib phosphate required to achieve the desired stock concentration

(e.g., 50-100 mM).
Weigh the compound accurately using a microbalance.

Transfer the powder to a suitable vial and add the calculated volume of DMSO.
Vortex the mixture vigorously for 1-2 minutes.

Sonicate the solution for 10-15 minutes in a water bath sonicator at room temperature to ensure
complete dissolution. If solubility issues persist, briefly warm the tube to 37°C [3].

Visually inspect the solution to confirm a clear, particulate-free liquid.

Storage: Aliquot and store the stock solution at -20°C. For long-term storage (over one year), -80°C is

recommended [2]. Selleckchem advises that solutions in DMSO are stable for at least one month at -20°C

[5].
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Preparation for In Vivo Studies

Principle: Create a homogeneous suspension for administration to animal models using vehicles suitable for

in vivo use.

Materials:

Rucaparib phosphate
Vehicle: 0.5% Carboxymethylcellulose sodium (CMC-Na) in water or saline [2]

Procedure (for 5 mg/mL suspension in 0.5% CMC-Na):

Add 5 mg of Rucaparib phosphate to a 1.5 mL microcentrifuge tube.

Add 1 mL of 0.5% CMC-Na vehicle.
Vortex the mixture vigorously for 3-5 minutes to achieve a homogeneous, milky suspension.

Prepare the suspension fresh immediately before each administration.
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Start: Prepare In Vivo Formulation

Weigh Rucaparib Phosphate

Add Vehicle (e.g., 0.5% CMC-Na)

Vortex Vigorously (3-5 mins)

Administer Fresh Suspension

Homogeneous Suspension Ready

Click to download full resolution via product page

Quality Control and Experimental Considerations

Verification of Solubility: It is critical to verify solubility experimentally for your specific batch of
compound, as solubility can be influenced by purity, crystalline form, and storage history [2].

Solution Stability: Stock solutions in DMSO are hygroscopic. Use fresh, anhydrous DMSO and
protect prepared solutions from moisture to prevent precipitation and hydrolysis [4].

In Vitro Assay Considerations: When adding DMSO stock solutions to aqueous cell culture media,
keep the final DMSO concentration below 0.1-0.5% to avoid cytotoxicity.

Application Notes in Preclinical Research

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s548581?utm_src=pdf-body-img
https://www.selleck.co.jp/datasheet/AG-014699-S109811-DataSheet.html
https://www.selleckchem.com/products/rucaparib.html
https://www.smolecule.com/products/s548581?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following table outlines examples of Rucaparib phosphate application in various experimental models,

based on data from the search results.

Experimental Model
Reported
Concentration /
Dosage

Key Findings / Application
Citation (PMID
where
available)

Cell-Based Assays (In
Vitro)

PARP Inhibition (LoVo

cells)

EC₅₀ = 0.00469 μM

[5]

Inhibition of PAR polymerization 26652717 [5]

Cytotoxicity (BRCA-

deficient MX1 cells)

EC₅₀ = 0.0053 μM

[5]

Selective cytotoxicity in HRD

cells

26652717 [5]

Growth Inhibition

(various cell lines)

0.4 - 15 μM [5] Reduces cell growth; efficacy

varies by HRD status

23729402 [5]

Animal Studies (In
Vivo)

Mouse xenograft

(D283Med)

1 mg/kg (i.p.) [2] Detected in brain tissue;

enhances temozolomide efficacy

-

Mouse

(pharmacokinetics)

10 mg/kg (oral) [3] Oral availability and brain

penetration increased in
transporter knockout models

-

Key Takeaways for Researchers

Primary Solvent: DMSO is the recommended solvent for preparing high-concentration stock
solutions of Rucaparib phosphate.

Aqueous Solutions: Rucaparib phosphate has low solubility in water and ethanol, making these
solvents unsuitable for stock preparation.

In Vivo Dosing: For animal studies, prepare a homogeneous suspension in a vehicle like 0.5%
CMC-Na immediately before use.
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Bio-relevance: The solubility profile is a key factor in the drug's formulation and bioavailability, with

an absolute oral bioavailability of 36% reported in clinical studies [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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